5-chloro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C18H17ClN4O2S2/c19-16-7-9-18(26-16)27(24,25)22-14-5-3-4-13(12-14)15-6-8-17(21-20-15)23-10-1-2-11-23/h3-9,12,22H,1-2,10-11H2
• InChI Key: QYXCUEGFBQEAKO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NN=C(C=C2)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=C(S4)Cl
• Molecular Formula: C18H17ClN4O2S2
• Molecular Weight: 420.9 g/mol

Description

The compound “5-chloro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}thiophene-2-sulfonamide” is a complex organic molecule. It contains several functional groups and rings, including a pyrrolidine ring, a pyridazine ring, and a thiophene ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through cycloaddition reactions. For example, pyrazolo[1,5-a]pyridin-3-yl pyridazin-3-ones can be synthesized through the cycloaddition of pyridine N-imine with 6-alkyl-4-oxohex-5-ynoates followed by condensation with hydrazine.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine, pyridazine, and thiophene rings. The pyrrolidine ring is a five-membered ring with one nitrogen atom, the pyridazine ring is a six-membered ring with two nitrogen atoms, and the thiophene ring is a five-membered ring with one sulfur atom.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• The pyrrolidine ring in this compound is a versatile scaffold widely used by medicinal chemists. .
• Researchers have explored bioactive molecules containing the pyrrolidine ring and its derivatives. These compounds exhibit target selectivity and diverse biological profiles. .

Kinase Inhibition

• . Further studies could explore its potential as a kinase inhibitor.

Antifungal Activity

• .

Heterocyclic Synthesis

• The compound’s pyridazinone moiety has been involved in concise synthetic routes. .

Future Directions

Future research could focus on determining the specific properties and potential uses of this compound. This could include studies to determine its physical and chemical properties, its biological activity, and its potential uses in medicinal chemistry.

Mechanism of Action

Target of Action

The compound contains a pyrrolidine ring and a pyridazinone ring , both of which are known to interact with a wide range of biological targets and have been utilized in medicinal chemistry against a range of physiological effects .

Mode of Action

The pyrrolidine ring is known for its ability to efficiently explore the pharmacophore space due to sp3-hybridization, contribute to the stereochemistry of the molecule, and increase three-dimensional (3d) coverage due to the non-planarity of the ring . These properties can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Biochemical Pathways

Compounds containing pyrrolidine and pyridazinone rings have been shown to possess a wide range of pharmacological activities , suggesting that they may affect multiple biochemical pathways.

Result of Action

The presence of pyrrolidine and pyridazinone rings suggests that the compound may have diverse biological activities .